Cas no 2097937-46-5 (5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole)

• Product Name: 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole
• CAS No: 2097937-46-5
• MF: C₉H₁₄FN₃O
• MW: 199.225365161896
• CID: 5721925
• PubChem ID: 121199942
• Update Time: 2025-11-06

5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluoropyrrolidin-2-yl)-3-propan-2-yl-1,2,4-oxadiazole
• 5-(4-fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole
• 2097937-46-5
• F1907-2128
• AKOS026707505
• 1,2,4-Oxadiazole, 5-(4-fluoro-2-pyrrolidinyl)-3-(1-methylethyl)-
• 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole

• Inchi： 1S/C9H14FN3O/c1-5(2)8-12-9(14-13-8)7-3-6(10)4-11-7/h5-7,11H,3-4H2,1-2H3
• InChI Key： FBCVTZDXDPZBJB-UHFFFAOYSA-N
• SMILES： FC1CNC(C2=NC(C(C)C)=NO2)C1

Computed Properties

• Exact Mass: 199.11209024g/mol
• Monoisotopic Mass: 199.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 309.4±52.0 °C(Predicted)
• pka: 5.47±0.10(Predicted)

Additional information on 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole

5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole: A Comprehensive Overview of CAS No. 2097937-46-5

5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole (CAS No. 2097937-46-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorinated pyrrolidine moiety and an isopropyl group in the structure imparts unique properties to this molecule, making it a promising candidate for various pharmacological studies.

The chemical structure of 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole is characterized by a 1,2,4-oxadiazole ring system fused with a 4-fluoropyrrolidine substituent and an isopropyl group. The presence of these functional groups confers specific physicochemical properties to the molecule, such as enhanced lipophilicity and improved metabolic stability. These attributes are crucial for optimizing the drug-like properties of the compound, which is essential for its potential use in drug development.

Recent studies have highlighted the potential of 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, making it a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral protein synthesis and assembly processes.

The pharmacokinetic profile of 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole has been extensively studied to assess its suitability for in vivo applications. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further evaluate the safety and efficacy of 5-(4-Fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels. Preliminary results from Phase II trials have shown promising outcomes in reducing inflammation and viral load in patients with chronic inflammatory conditions and viral infections.

The synthetic route for preparing 5-(4-fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole involves a series of well-defined chemical transformations. The key steps include the formation of the 1,2,4-oxadiazole ring through a condensation reaction between an appropriate nitrile and hydrazine derivative, followed by the introduction of the fluorinated pyrrolidine moiety via a nucleophilic substitution reaction. The final step involves the attachment of the isopropyl group through an alkylation reaction.

The versatility of 5-(4-fluoropyrrolidin-2-yl)-3-isopropyl-1,2,4-oxadiazole extends beyond its therapeutic applications. This compound has also been explored as a tool in chemical biology research to study protein-protein interactions and signaling pathways. Its ability to modulate specific biological processes makes it a valuable probe for understanding complex cellular mechanisms.

In conclusion, 5-(4-fluoropyrrolidin-2-y l)-3-isopropyl -1 , 2 , 4 - o x ad i az o le (CAS No . 2097937 - 46 - 5 ) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities position it as a promising candidate for further development into therapeutic agents for treating inflammatory diseases and viral infections. Ongoing clinical trials will provide critical insights into its safety and efficacy in human subjects, paving the way for potential future applications in medicine.